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Compound of Interest

Compound Name: Butylhydrazine oxalate

CAS No.: 6629-62-5

Cat. No.: B1265628

. J

Chemical Characterization & ldentity

CAS Number: 40711-41-9 Chemical Name:n-Butylhydrazine oxalate (1:[1]1) Synonyms:
Butylhydrazine ethanedioate; 1-Butylhydrazine oxalate salt Molecular Formula: C

H

O

) Molecular Weight: 178.19 g/mol Physical State: White to off-white crystalline solid Solubility:
Soluble in water (hydrolyzes); moderately soluble in lower alcohols.

Executive Safety Summary
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n-Butylhydrazine oxalate represents a "dual-threat" biohazard in the laboratory. Unlike simple
inorganic salts, this compound dissociates into two distinct toxicophores upon contact with
physiological fluids: the alkylhydrazine free base (a potent neurotoxin and alkylating agent) and
oxalic acid (a nephrotoxic corrosive).

Researchers must treat this compound not merely as a stable salt, but as a stabilized reservoir
of volatile hydrazine. Standard nitrile gloves are often insufficient for prolonged contact with
hydrazine derivatives; breakthrough times can be surprisingly short.

Hazard Profiling & GHS Classification

Note: While specific experimental LD50 data for this exact salt is often proprietary, the hazard
profile is derived from the established toxicity of alkylhydrazines and oxalates.

GHS Label Elements[2][3][4]

» Signal Word:DANGER

o Pictograms: Skull & Crossbones (Acute Tox), Health Hazard (Carcinogen/Target Organ),
Corrosion (Skin/Eye).
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Hazard Class

Category

Hazard Statement

Mechanism of
Action

Acute Toxicity (Oral)

Cat 3

H301: Toxic if

swallowed.[2]

Rapid absorption;
hydrazine inhibits
GABA synthesis
(seizures); oxalate

precipitates Ca

(cardiac arrest).

Acute Toxicity

(Dermal)

Cat 3

H311: Toxic in contact
with skin.[2]

Lipophilic alkyl chain
facilitates transdermal
absorption of the

hydrazine moiety.

Skin Corrosion

Cat 1B

H314: Causes severe
skin burns.[2][3]

Oxalic acid
component is
corrosive; hydrazine
causes chemical
burns and

sensitization.

Carcinogenicity

Cat 1B

H350: May cause

cancer.[2][3]

Alkylhydrazines can
alkylate DNA (guanine
O6 position), leading
to mutagenic

transitions.

STOT - Single Exp.

Catl

H370: Causes

damage to organs.

Target organs:
Kidneys (oxalate
crystals), CNS
(hydrazine), Liver

(oxidative stress).

Toxicological Mechanisms: The "Why" Behind the

Risk
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To handle this chemical safely, one must understand the causality of its toxicity. It is not a single
poison but a synergistic system.

A. The Hydrazine Component (Neurotoxicity)

The n-butylhydrazine moiety acts as a "pyridoxine antagonist.”

e Mechanism: It reacts with Pyridoxal-5'-Phosphate (Vitamin B6 active form) to form
hydrazones.

e Consequence: This depletes the cofactor required by the enzyme Glutamic Acid
Decarboxylase (GAD).

e Result: GAD cannot convert Glutamate (excitatory) to GABA (inhibitory). The loss of GABA
inhibition leads to refractory status epilepticus (uncontrollable seizures) that standard
anticonvulsants (benzodiazepines) may fail to treat without B6 supplementation.

B. The Oxalate Component (Renal/Systemic Toxicity)[6]
[7]

» Mechanism: Systemic absorption leads to the formation of insoluble Calcium Oxalate.
o Consequence:
o Acute: Rapid hypocalcemia (tetany, cardiac arrhythmia).

o Delayed: Deposition of sharp oxalate crystals in renal tubules (Acute Tubular Necrosis).

C. Mechanistic Visualization

The following diagram illustrates the dual toxicity pathways.
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Caption: Dual metabolic toxicity pathways of Butylhydrazine Oxalate leading to neurotoxic
and nephrotoxic outcomes.

Operational Handling Framework

Trustworthiness in safety comes from redundancy. The following protocol assumes the material

is volatile and corrosive.

Engineering Controls

o Primary Barrier: All weighing and manipulation must occur inside a certified chemical fume
hood or a glovebox under inert atmosphere (Nitrogen/Argon).

» Airflow Check: Verify hood face velocity is >100 fpm (0.5 m/s) before opening the container.

 Static Control: Use an antistatic gun or ionizer during weighing; dry hydrazine salts can be
electrostatically charged and dispersive.

Personal Protective Equipment (PPE) Matrix
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Zone Requirement Rationale

Prevent inhalation of oxalate

dusts. If outside hood: Full-
Respiratory N95 (minimum) or P100 face respirator with

Ammonia/Methylamine

cartridges.

Inner: Nitrile (4 mil). Outer:

Laminate film (e.g., Silver
Hand Protection Double Gloving Shield) or heavy Neoprene.

Note: Hydrazines permeate

thin nitrile rapidly.

Safety glasses are insufficient

Eye/Face Chemical Goggles ) ]
due to corrosive dust potential.
Chemical-resistant apron

Body Lab Coat + Apron (Tyvek or PVC) recommended

for quantities >1g.

Self-Validating Handling Workflow

This workflow ensures that containment is maintained throughout the experimental lifecycle.
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Start: Storage Retrieval

(Cold Storage)
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Don PPE:
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Weigh in Fume Hood
(Use Anti-Static Gun)

:
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(Trap Dust in Solvent)

Decontaminate Balance
(10% Bleach Wipe)

Validation:
Swipe Test (pH/Oxidizer)

Process Complete
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Caption: Step-by-step containment logic for handling solid hydrazine salts to minimize dust
exposure.
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Emergency Response Protocols

Standard First Aid is often insufficient for hydrazine poisoning due to the specific antidote
requirement.

A. Exposure Response[3][4][5]

¢ Skin Contact:
o Immediate: Drench with water for 15 minutes.

o Specific: Do not use solvents (ethanol/DMSO) to wash; they increase absorption. Use
soap and water.[2][3][4][5]

o Alert: If redness or burning occurs, suspect deep tissue penetration.
e Inhalation:
o Evacuate to fresh air.[6][2][4][5][7][8]

o Medical Alert: Inform EMS of "Hydrazine Poisoning"” so they can prepare Pyridoxine
(Vitamin B6).

e Ingestion:
o Do NOT induce vomiting (corrosive risk).[2]
o Rinse mouth with water.[2]

o Urgent transport to ER.

B. Spill Management (Chemical Neutralization)

Do not simply sweep up. Hydrazine salts can react with cellulose (paper towels) to cause fires
if dry.

Protocol:

 |solate: Evacuate area (10m radius).
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o PPE: Don full-face respirator and heavy neoprene gloves.

e Neutralization Solution: Prepare a 5% Sodium Hypochlorite (Bleach) solution.

e Action:
o Cover spill with wet sand or vermiculite to prevent dust.
o Slowly add bleach solution. Caution: Reaction is exothermic and releases nitrogen gas.
o Allow to sit for 30 minutes to ensure oxidative destruction of the hydrazine moiety.

 Verification: Use starch-iodide paper (blue = excess oxidant present, meaning hydrazine is

destroyed).
Storage & Stability
o Temperature: Store at 2-8°C (Refrigerated).
o Atmosphere: Hygroscopic. Store under inert gas (Argon preferred) in a desiccator.
¢ Incompatibilities:

o Oxidizing Agents: Risk of fire/explosion.

o Aldehydes/Ketones: Will react spontaneously to form hydrazones.

o Metals: Avoid contact with iron/copper salts which catalyze decomposition.
Disposal & Environmental
n-Butylhydrazine oxalate is toxic to aquatic life with long-lasting effects (H411).[2]
» Never dispose of down the drain.

o Destruction Method: Dissolve in water and treat with excess dilute bleach (hypochlorite) or
hydrogen peroxide in a fume hood until gas evolution ceases. Adjust pH to neutral before
disposing as chemical waste.
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+ Labeling: Waste containers must be labeled "Toxic - Hydrazine Derivative - Carcinogen."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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